Cas no 1000565-45-6 (2-(2-chloropyridin-4-yl)acetonitrile)

2-(2-Chloropyridin-4-yl)acetonitrile is a versatile intermediate in organic synthesis, particularly valued for its reactive nitrile and chloropyridine functional groups. The compound serves as a key building block in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its chloropyridine moiety enables selective substitution reactions, while the acetonitrile group facilitates further derivatization through nucleophilic addition or cyclization. The compound’s stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for multi-step synthetic routes. Its high purity and well-defined reactivity profile ensure consistent performance in applications such as heterocyclic synthesis and active ingredient development.

2-(2-chloropyridin-4-yl)acetonitrile structure

1000565-45-6 structure

Product Name:2-(2-chloropyridin-4-yl)acetonitrile

CAS No:1000565-45-6

MF:C₇H₅ClN₂

MW:152.581000089645

MDL:MFCD09923811

CID:1124813

PubChem ID:53429029

Update Time:2025-05-23

2-(2-chloropyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-chloropyridin-4-yl)acetonitrile
- AG-D-04103
- CTK3J8460
- KB-220848
- (2-chloro-pyridin-4-yl)acetonitrile
- 2-(2-CHLORO(PYRIDIN-4-YL))ACETONITRILE
- RARECHEM AL MP 0312
- (2-Chloro-pyridin-4-yl)-acetonitrile
- DTXSID70700020
- 4-Pyridineacetonitrile, 2-chloro-
- EN300-55694
- SCHEMBL9280722
- DA-16589
- 1000565-45-6
- (2-Chloropyridin-4-yl)acetonitrile
- AKOS006240236
- 2-(2-Chloro-4-pyridyl)acetonitrile
- SB13863
- SY242913
- CS-0179758
- MFCD09923811
- JJUUSSZGXKUHJW-UHFFFAOYSA-N
- AS-41700
- MDL： MFCD09923811
- Inchi： 1S/C7H5ClN2/c8-7-5-6(1-3-9)2-4-10-7/h2,4-5H,1H2
- InChI Key： JJUUSSZGXKUHJW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)CC#N

Computed Properties

Exact Mass: 152.0141259g/mol
Monoisotopic Mass: 152.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 36.7Å²

2-(2-chloropyridin-4-yl)acetonitrile Pricemore >>

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abcr	AB448378-250 mg	2-(2-Chloropyridin-4-yl)acetonitrile	1000565-45-6		250MG	€598.30	2022-06-10
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